![molecular formula C12H16N4O2 B4007995 5-(aminomethyl)-4-[2-(4-methoxyphenyl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one](/img/structure/B4007995.png)
5-(aminomethyl)-4-[2-(4-methoxyphenyl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
Overview
Description
5-(aminomethyl)-4-[2-(4-methoxyphenyl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C12H16N4O2 and its molecular weight is 248.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 248.12732577 g/mol and the complexity rating of the compound is 324. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antimicrobial Activities
Several studies have synthesized derivatives of 1,2,4-triazole with the aim of exploring their antimicrobial properties. For instance, derivatives synthesized from various primary amines have shown good to moderate activities against test microorganisms, highlighting their potential as antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010). Furthermore, the creation of Mannich base derivatives has been linked to enhanced antimicrobial activity, suggesting a promising avenue for developing new antimicrobial compounds (Fandaklı, Başoğlu, Bektaş, Yolal, Demirbaş, & Karaoglu, 2012).
Anticancer Evaluation
The anticancer potential of 1,2,4-triazole derivatives has also been a significant area of research. Studies have synthesized new compounds to evaluate their anticancer activity against a broad spectrum of cancer types. Some compounds have demonstrated moderate to significant anticancer activities, offering insights into the design of new anticancer drugs (Bekircan, Kucuk, Kahveci, & Bektaş, 2008). Additionally, the synthesis of Mannich bases derived from 1,2,4-triazoles has been linked to anticancer activities, with some compounds showing slight potency enhancements (Shivarama Holla, Veerendra, Shivananda, & Poojary, 2003).
Antifungal Activities
The development of hybrid molecules combining benzimidazole and 1,2,3-triazole moieties has been pursued to address antifungal challenges. These compounds have been tested against various phytopathogenic fungi, showing moderate inhibitory effects and suggesting their utility in plant protection and as antifungal agents (Ouahrouch, Ighachane, Taourirte, Engels, Sedra, & Lazrek, 2014).
Properties
IUPAC Name |
3-(aminomethyl)-4-[2-(4-methoxyphenyl)ethyl]-1H-1,2,4-triazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O2/c1-18-10-4-2-9(3-5-10)6-7-16-11(8-13)14-15-12(16)17/h2-5H,6-8,13H2,1H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYTKVAKMARXAFG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCN2C(=NNC2=O)CN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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